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Compound of Interest

Compound Name: zinc;cyanamide

Cat. No.: B13746235 Get Quote

For Immediate Release

This technical guide serves as a core reference for researchers, scientists, and professionals in

drug development, providing essential information on the molecular formula and weight of zinc

cyanamide.

Molecular Formula
The molecular formula for zinc cyanamide is ZnCN2H2. This formula is derived from its

composition of one zinc atom, one carbon atom, two nitrogen atoms, and two hydrogen atoms.

Molecular Weight
The molecular weight of zinc cyanamide is calculated by summing the atomic weights of its

constituent elements. The standard atomic weights for each element are as follows:

Zinc (Zn): 65.38 u

Carbon (C): 12.011 u

Nitrogen (N): 14.007 u

Hydrogen (H): 1.008 u

The calculation is detailed in the table below.
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Table 1: Molecular Weight Calculation for Zinc
Cyanamide (ZnCN2H2)

Element Symbol Quantity
Atomic Weight
(u)

Total Weight
(u)

Zinc Zn 1 65.38 65.38

Carbon C 1 12.011 12.011

Nitrogen N 2 14.007 28.014

Hydrogen H 2 1.008 2.016

Total 107.421

Based on this, the molecular weight of zinc cyanamide is approximately 107.42 g/mol .

Summary of Physicochemical Data
The following table summarizes the key molecular data for zinc cyanamide.

Table 2: Summary of Zinc Cyanamide Molecular Data
Property Value

Molecular Formula ZnCN2H2

Molecular Weight 107.421 g/mol

Experimental Protocols
This document provides foundational physicochemical data. Detailed experimental protocols

for the synthesis or analysis of zinc cyanamide are beyond the current scope but can be found

in relevant chemical literature.

Visualization
As this guide focuses on the fundamental molecular properties of zinc cyanamide, there are no

signaling pathways, experimental workflows, or logical relationships to be diagrammed.

Therefore, no visualizations are presented.
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To cite this document: BenchChem. [In-Depth Technical Guide to Zinc Cyanamide: Molecular
Formula and Weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13746235#zinc-cyanamide-molecular-formula-and-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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